Cas no 75945-91-4 (4-oxo-1-Phenylcyclohexanecarboxylic acid)

4-oxo-1-Phenylcyclohexanecarboxylic acid structure
75945-91-4 structure
Product Name:4-oxo-1-Phenylcyclohexanecarboxylic acid
CAS No:75945-91-4
Molecular Formula:C13H14O3
Molecular Weight:218.24846
MDL:MFCD06208311
CID:859325
PubChem ID:343886

4-oxo-1-Phenylcyclohexanecarboxylic acid Properties

Names and Identifiers

    • 4-oxo-1-Phenylcyclohexanecarboxylic acid
    • 4-oxo-1-phenylcyclohexane-1-carboxylic acid
    • 1-phenyl-4-oxocyclohexanecarboxylic acid
    • 4-carboxy-4-phenyl-cyclohexanone
    • 4-Oxo-1-phenyl-cyclohexancarbonsaeure
    • 4-oxo-1-phenyl-cyclohexanecarboxylic acid
    • 4-OXO-PHENYLCYCLOHEXANECARBOXYLIC ACID
    • 4-Phenyl-4-carboxy-cyclohexanon-(1)
    • AB23258
    • AC1L7ZBH
    • NSC400458
    • SureCN631791
    • 4-oxo-1-phenylcyclohexanecarboxylic acid
    • 4-oxo-1-phenylcyclohexanecarboxylicacid
    • CS-0455578
    • FT-0740145
    • GLXVJOPRMXBHSI-UHFFFAOYSA-N
    • EN300-343811
    • A923259
    • NSC-400458
    • 75945-91-4
    • SCHEMBL631791
    • MFCD06208311
    • AS-38304
    • 4-carboxy-4-phenylcyclohexanone
    • AKOS022182150
    • DTXSID30322106
    • NSC 400458
    • DA-03021
    • 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID
    • 1-Phenyl-4-oxocyclohexanecarboxylic Acid
    • 4-oxo-1-phenyl-Cyclohexanecarboxylic acid
    • MDL: MFCD06208311
    • InChIKey: GLXVJOPRMXBHSI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H14O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
    • SMILES: C1=CC=C(C=C1)C2(CCC(=O)CC2)C(=O)O

Computed Properties

  • Exact Mass: 218.09432
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 218.094294304g/mol
  • Heavy Atom Count: 16
  • Complexity: 280
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
  • Boiling Point: 408.7℃ at 760 mmHg
  • Melting Point: 120-121 ºC (benzene )
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • Flash Point: 215.2±25.2 °C
  • Solubility: Slightly soluble (2.8 g/l) (25 º C),
  • Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),

4-oxo-1-Phenylcyclohexanecarboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G5Z9-250mg
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID
75945-91-4 96%
250mg
$128.00 2025-02-27
A2B Chem LLC
AH53445-100mg
4-Oxo-1-phenylcyclohexanecarboxylic acid
75945-91-4 95%
100mg
$160.00
Aaron
AR00G67L-250mg
4-oxo-1-phenylcyclohexanecarboxylic acid
75945-91-4 97%
250mg
$128.00 2025-01-24
abcr
AB334678-100mg
4-Oxo-1-phenylcyclohexanecarboxylic acid, 95%; .
75945-91-4 95%
100mg
€267.00
Alichem
A279000161-250mg
4-Oxo-1-phenylcyclohexanecarboxylic acid
75945-91-4 95%
250mg
$680.00 2023-09-01
Ambeed
A121267-5g
4-Oxo-1-Phenylcyclohexanecarboxylic acid
75945-91-4 98%
5g
$796.0
Apollo Scientific
OR917952-250mg
4-Oxo-1-phenyl-cyclohexanecarboxylic acid
75945-91-4 97%
250mg
£211.00 2025-02-20
Crysdot LLC
CD12035928-1g
4-oxo-1-Phenylcyclohexanecarboxylic acid
75945-91-4 95+%
1g
$716 2024-07-24
Enamine
EN300-343811-0.05g
4-oxo-1-phenylcyclohexane-1-carboxylic acid
75945-91-4 95%
0.05g
$226.0 2023-09-03
eNovation Chemicals LLC
D960392-100mg
4-OXO-1-PHENYLCYCLOHEXANECARBOXYLIC ACID
75945-91-4 95%
100mg
$340 2022-10-13

4-oxo-1-Phenylcyclohexanecarboxylic acid Related Literature

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Amadis Chemical Company Limited
(CAS:75945-91-4)4-oxo-1-Phenylcyclohexanecarboxylic acid
A923259
Purity:99%
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Price($):716.0